1-(5-Fluoro-2-methoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine
CAS No.: 879064-54-7
Cat. No.: VC21399026
Molecular Formula: C16H18FN3O3S
Molecular Weight: 351.4g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 879064-54-7 |
|---|---|
| Molecular Formula | C16H18FN3O3S |
| Molecular Weight | 351.4g/mol |
| IUPAC Name | 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine |
| Standard InChI | InChI=1S/C16H18FN3O3S/c1-23-14-6-5-13(17)12-15(14)24(21,22)20-10-8-19(9-11-20)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3 |
| Standard InChI Key | RHWVKYICSYONNW-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3 |
| Canonical SMILES | COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3 |
Introduction
1-(5-Fluoro-2-methoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides, which are known for their diverse pharmacological properties.
Chemical Formula and Molecular Weight
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Molecular Formula: C16H18FN3O3S
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Molecular Weight: 351.4 g/mol
Synonyms and Identifiers
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PubChem CID: 6472666
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CAS Number: 879064-54-7
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InChI: InChI=1S/C16H18FN3O3S/c1-23-14-6-5-13(17)12-15(14)24(21,22)20-10-8-19(9-11-20)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3
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InChIKey: RHWVKYICSYONNW-UHFFFAOYSA-N
SMILES
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SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
Synthesis and Chemical Reactions
The synthesis of 1-(5-Fluoro-2-methoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine typically involves several key steps, including the formation of the sulfonamide bond and the incorporation of the pyridin-2-yl group. The reaction conditions, such as temperature, solvent choice, and reaction time, are crucial for achieving high yields and purity of the final product.
Analytical Techniques
Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm the structure and purity of synthesized compounds. These methods provide detailed information about the molecular structure and help in identifying impurities.
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